Cas no 50629-14-6 (Anisole-2,3,4,5,6-d5)

• Product Name: Anisole-2,3,4,5,6-d5
• CAS No: 50629-14-6
• MF: C₇H₈O
• MW: 113.168630599976
• MDL: MFCD00084118
• CID: 1065983
• PubChem ID: 12209349
• Update Time: 2025-05-23

Anisole-2,3,4,5,6-d5 Chemical and Physical Properties

Names and Identifiers

• Anisole-2,3,4,5,6-d5
• 1,2,3,4,5-pentadeuterio-6-methoxybenzene
• Methoxy(benzene-d5)
• Anisole-2,3,4,5,6-d5, 98 atom % D
• DTXSID20480547
• SCHEMBL1330489
• DB-318621
• 1,2,3,4,5-pentadeuterio-6-methoxy-benzene
• 50629-14-6
• D99184

• MDL： MFCD00084118
• Inchi： 1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3/i2D,3D,4D,5D,6D
• InChI Key： RDOXTESZEPMUJZ-VIQYUKPQSA-N
• SMILES： O(C)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 113.088898604g/mol
• Monoisotopic Mass: 113.088898604g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.040 g/mL at 25 °C

Anisole-2,3,4,5,6-d5 Security Information

• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：

Additional information on Anisole-2,3,4,5,6-d5

Anisole-2,3,4,5,6-d5 (CAS No. 50629-14-6): A Comprehensive Guide to Its Properties and Applications

In the realm of isotopic labeling and advanced chemical research, Anisole-2,3,4,5,6-d5 (CAS No. 50629-14-6) stands out as a critical deuterated compound. This molecule, a deuterium-enriched variant of anisole, is widely utilized in nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and pharmaceutical research. Its unique properties make it indispensable for tracing metabolic pathways, studying reaction mechanisms, and enhancing analytical precision.

The growing demand for deuterated compounds like Anisole-d5 is driven by their stability and minimal interference in spectroscopic studies. Researchers often search for terms such as "deuterated anisole uses", "CAS 50629-14-6 applications", or "isotopically labeled solvents", reflecting the compound's relevance in modern science. This article delves into its molecular structure, synthesis, and cutting-edge applications while addressing common queries in the field.

Anisole-2,3,4,5,6-d5 features five deuterium atoms replacing hydrogen at positions 2, 3, 4, 5, and 6 on the benzene ring. This modification significantly reduces background noise in NMR spectra, a feature highly valued in drug discovery and material science. Its CAS number, 50629-14-6, is a key identifier for procurement and regulatory compliance, often searched alongside synonyms like "pentadeuterated anisole" or "methoxybenzene-d5".

Recent advancements in green chemistry have spurred interest in sustainable synthesis methods for deuterated compounds. Questions like "How is Anisole-d5 synthesized?" or "Is Anisole-2,3,4,5,6-d5 environmentally friendly?" highlight user concerns. While traditional routes involve catalytic exchange reactions, newer techniques focus on minimizing waste and energy consumption, aligning with global sustainability goals.

In pharmaceuticals, Anisole-d5 serves as a tracer in kinetic studies and metabolite identification. Its ability to withstand harsh analytical conditions without isotopic scrambling makes it a preferred choice for LC-MS (liquid chromatography-mass spectrometry) workflows. Searches for "deuterated internal standards" or "NMR solvent additives" further underscore its utility.

Beyond academia, industries leverage Anisole-2,3,4,5,6-d5 for quality control in flavor and fragrance production. Its isotopic purity ensures accurate quantification of aromatic compounds, addressing queries like "How does deuterium labeling improve analytical accuracy?" The compound’s stability under high-temperature conditions also makes it suitable for polymer research.

To conclude, Anisole-2,3,4,5,6-d5 (CAS No. 50629-14-6) is a versatile tool bridging gaps in research and industrial applications. Its role in advancing precision chemistry and meeting the demands of modern analytics ensures its continued prominence in scientific literature and commercial databases.